Cas no 890014-39-8 (5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine)

• Product Name: 5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine
• CAS No: 890014-39-8
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 1072233
• PubChem ID: 820346
• Update Time: 2025-04-20

5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-4-phenyl-2H-pyrazol-3-ylamine
• 3-ETHYL-4-PHENYL-1H-PYRAZOL-5-AMINE
• Z111781334
• 890014-39-8
• BB 0219315
• CCG-311320
• EN300-742271
• J-512427
• 5-ethyl-4-phenyl-1H-pyrazol-3-amine
• F3250-0634
• 1H-Pyrazol-3-amine, 5-ethyl-4-phenyl-
• CS-0440810
• SCHEMBL13516192
• AKOS000272071
• 110335-22-3
• DTXSID00356195
• STK953389

• Inchi： 1S/C11H13N3/c1-2-9-10(11(12)14-13-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H3,12,13,14)
• InChI Key： CXZWOBWWNRMXCN-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C(N)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 187.11100
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.70000
• LogP: 2.80250